Cas no 2097933-38-3 (N-(2-{2,3'-bithiophene-5-yl}ethyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide)

• Product Name: N-(2-{2,3'-bithiophene-5-yl}ethyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide
• CAS No: 2097933-38-3
• MF: C₁₇H₁₉N₃O₃S₂
• MW: 377.481061220169
• CID: 6288230
• PubChem ID: 126854900
• Update Time: 2025-10-30

N-(2-{2,3'-bithiophene-5-yl}ethyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,3'-bithiophene-5-yl}ethyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide
• 4-ethyl-2,3-dioxo-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]piperazine-1-carboxamide
• F6520-1267
• AKOS032466116
• N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide
• 2097933-38-3

• Inchi： 1S/C17H19N3O3S2/c1-2-19-8-9-20(16(22)15(19)21)17(23)18-7-5-13-3-4-14(25-13)12-6-10-24-11-12/h3-4,6,10-11H,2,5,7-9H2,1H3,(H,18,23)
• InChI Key： NYKZRIXLZAGSDN-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC=C2)=CC=C1CCNC(N1C(C(N(CC)CC1)=O)=O)=O

Computed Properties

• Exact Mass: 377.08678382g/mol
• Monoisotopic Mass: 377.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 126Ų

Additional information on N-(2-{2,3'-bithiophene-5-yl}ethyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide

Introduction to N-(2-{2,3'-bithiophene-5-yl}ethyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide (CAS No. 2097933-38-3)

N-(2-{2,3'-bithiophene-5-yl}ethyl-4-ethyl-2,3-dioxopiperazine-1-carboxamide

is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2097933-38-3, represents a novel molecular architecture that combines the unique properties of bithiophene derivatives with the structural flexibility of piperazine moieties. The presence of multiple heterocyclic rings and functional groups makes this molecule a promising candidate for various applications, particularly in the development of advanced materials and bioactive compounds.

The bithiophene core, a well-studied component in organic electronics and medicinal chemistry, contributes to the compound's electronic properties and potential utility in optoelectronic devices. Specifically, the 5-position substituent on the bithiophene ring enhances the molecule's solubility and bioavailability, making it an attractive scaffold for drug design. The piperazine ring, on the other hand, introduces a secondary amine functionality that can participate in hydrogen bonding and salt formation, further expanding its chemical versatility.

In recent years, there has been a surge in research focused on developing new derivatives of bithiophene-based compounds due to their remarkable photophysical properties and stability. These characteristics make them ideal candidates for use in organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic cells. Additionally, the incorporation of pharmacophoric groups into these structures has opened up new avenues for therapeutic applications.

The compound N-(2-{2,3'-bithiophene-5-yl}ethyl-4-ethyl-2,3-dioxopiperazine-1-carboxamide) has been extensively studied for its potential role in modulating biological pathways. The ethyl chain extending from the bithiophene unit provides a hydrophobic anchor that can interact with lipid bilayers in cell membranes, while the carboxamide group at the end of the molecule serves as a polar anchor for interaction with biological targets. This dual functionality makes it an excellent candidate for designing small-molecule inhibitors or activators.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets with high accuracy. Molecular docking studies have shown that N-(2-{2,3'-bithiophene-5-yl}ethyl-4-ethyl-2,3-dioxopiperazine-1-carboxamide) can effectively bind to enzymes and receptors involved in inflammatory responses and neural signaling. These findings suggest that this compound may have therapeutic potential in treating conditions such as chronic inflammation and neurodegenerative disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The bithiophene core is typically synthesized via palladium-catalyzed cross-coupling reactions, which allow for the efficient construction of complex aromatic systems. Subsequent functionalization with ethyl chains and carboxamide groups further refines the molecular structure to achieve the desired properties.

In conclusion, N-(2-{2,3'-bithiophene-5-yl}ethyl-4-ethyl-2,3-dioxopiperazine-1-carboxamide (CAS No. 2097933-38-3) is a versatile compound with significant potential in both materials science and pharmaceutical research. Its unique structural features make it an excellent candidate for developing new drugs and advanced materials. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in scientific innovation.